![molecular formula C5H4N4O2 B8565381 5-Aminooxazolo[4,5-d]pyrimidin-2(3H)-one](/img/structure/B8565381.png)
5-Aminooxazolo[4,5-d]pyrimidin-2(3H)-one
Cat. No. B8565381
M. Wt: 152.11 g/mol
InChI Key: IYZHFWGYNVUBSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08883758B2
Procedure details
2,4-Diamino-pyrimidin-5-ol (500 mg, 3.97 mmol) [prepared according to the method of Hull. J. Chem. Soc. 1956, 2033-2035] was suspended in DMF (10 mL). To this was added consecutively NaH (86.7 mg, 3.77 mmol) and CDI (707 mg, 4.36 mmol), and the reaction mixture was heated with vigorous stirring at 60° C. for 3 h. The mixture was cooled to ambient temperature, and then quenched with water (25 mL). The solvent and water were removed via rotary evaporation, and the residue was then triturated in water (5 mL). The solid was then collected by filtration and dried, affording 230 mg (38%): 1H NMR (400 MHz, d6-DMSO) δ 11.90 (br s, 1H), 7.72 (br s, 1H), 6.72 (s, 2H); Analysis calc'd for C5H4N4O2.0.2; H2O: C, 38.56; H, 2.85; N, 35.98. Found: C, 39.01; H, 2.71; N, 35.58; [M+H]+ m/z 153.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:7]=[C:6]([NH2:8])[C:5]([OH:9])=[CH:4][N:3]=1.[H-].[Na+].C1N=CN([C:17](N2C=NC=C2)=[O:18])C=1.O>CN(C=O)C>[NH2:1][C:2]1[N:3]=[CH:4][C:5]2[O:9][C:17](=[O:18])[NH:8][C:6]=2[N:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
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Type
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reactant
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Smiles
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NC1=NC=C(C(=N1)N)O
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Step Two
Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Step Four
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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with vigorous stirring at 60° C. for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled to ambient temperature
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CUSTOM
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Type
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CUSTOM
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Details
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quenched with water (25 mL)
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The solvent and water were removed via rotary evaporation
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the residue was then triturated in water (5 mL)
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FILTRATION
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Type
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FILTRATION
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Details
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The solid was then collected by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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|
Details
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affording 230 mg (38%)
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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Smiles
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NC=1N=CC2=C(N1)NC(O2)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
